N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine

• IUPAC Name: N'-(6-fluoropyridin-2-yl)ethane-1,2-diamine
• InChI: InChI=1S/C7H10FN3/c8-6-2-1-3-7(11-6)10-5-4-9/h1-3H,4-5,9H2,(H,10,11)
• InChI Key: UYPYFBDSJJUBJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)F)NCCN
• Molecular Formula: C7H10FN3
• Molecular Weight: 155.17 g/mol
• CAS RN: 203303-20-2

Description

N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine is a chemical compound with the CAS Number: 2172547-06-5. It has a molecular weight of 228.1. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine is 1S/C7H10FN3.2ClH/c8-6-2-1-3-7(11-6)10-5-4-9;;/h1-3H,4-5,9H2,(H,10,11);2*1H. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine is a powder at room temperature. More detailed physical and chemical properties such as melting point, boiling point, and solubility are not available in the sources I found.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Fluorine-containing compounds have gained prominence in drug discovery due to their unique effects on pharmacokinetics and pharmacodynamics. Researchers have investigated fluorinated pyridines, including N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine, as potential drug candidates. These compounds can modulate biological targets, enhance metabolic stability, and improve oral bioavailability. .

Imaging Agents for Positron Emission Tomography (PET)

Fluorine-18 (18F) is a widely used radioisotope for PET imaging. Researchers have synthesized 18F-labeled derivatives of pyridines, including N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine, as potential imaging agents. These compounds can selectively target specific receptors or enzymes in vivo, aiding in disease diagnosis and monitoring. .

Fluorination Strategies in Agrochemicals

Fluorine substitution in lead structures has been explored to enhance the properties of agrochemicals. While not specific to N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine, this general approach involves incorporating fluorine atoms into aromatic rings to improve the efficacy, environmental impact, and safety of agricultural products. .

Materials Science and Catalysis

Fluorinated pyridines can serve as ligands in coordination chemistry and catalysis. Researchers have investigated their use in transition metal-catalyzed reactions, such as cross-coupling and C-H activation. .

Radiotherapy and Cancer Treatment

Although not directly related to N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine, the synthesis of F-18 substituted pyridines has implications for cancer treatment. These radiolabeled compounds can be used for local radiotherapy, allowing precise targeting of tumor tissues. .

Safety And Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.